Cas no 2680845-15-0 (5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 2680845-15-0
• MF: C₁₁H₁₀N₄O₅
• MW: 278.220901966095
• CID: 6197985
• PubChem ID: 165918907
• Update Time: 2025-08-04

5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680845-15-0
• EN300-28285291
• 5-hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• Inchi： 1S/C11H10N4O5/c1-2-3-20-11(19)13-8-5-9(16)12-7-4-6(10(17)18)14-15(7)8/h2,4-5H,1,3H2,(H,12,16)(H,13,19)(H,17,18)
• InChI Key： XJFDDPSFTBVRED-UHFFFAOYSA-N
• SMILES： O=C1C=C(NC(=O)OCC=C)N2C(=CC(C(=O)O)=N2)N1

Computed Properties

• Exact Mass: 278.06511943g/mol
• Monoisotopic Mass: 278.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 123Ų

Additional information on 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

Introduction to 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 2680845-15-0)

5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, identified by its CAS number 2680845-15-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a structural motif renowned for its broad spectrum of biological activities, particularly in the context of anticancer, anti-inflammatory, and antimicrobial applications. The unique arrangement of functional groups within its molecular framework imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid features a pyrazolo[1,5-a]pyrimidine core adorned with multiple substituents that contribute to its reactivity and biological efficacy. The presence of a hydroxy group at the 5-position and an amino group at the 7-position, both conjugated with an ester moiety derived from prop-2-en-1-yloxy, enhances its potential as a bioactive molecule. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating cellular processes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of this compound. Studies suggest that the hydroxy and amino substituents play a crucial role in stabilizing protein-ligand interactions, thereby influencing the compound's binding affinity and selectivity. The ester group, originating from prop-2-en-1-yloxy, contributes to hydrophobic interactions and may enhance membrane permeability, facilitating cellular uptake. These insights have guided the optimization of analogs to improve pharmacokinetic profiles and therapeutic efficacy.

In the realm of oncology research, 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has been investigated for its potential to inhibit key pathways involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on enzymes such as kinases and phosphodiesterases, which are aberrantly expressed in various malignancies. The pyrazolo[1,5-a]pyrimidine core is particularly recognized for its ability to disrupt microtubule formation and induce apoptosis in tumor cells. Additionally, the presence of polar functional groups enhances solubility, which is critical for formulating effective anticancer agents.

The synthesis of 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazolo[1,5-a]pyrimidine ring system, followed by functionalization at the 5-, 7-, and 2-positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the propenyl ether ester group efficiently. The optimization of these synthetic protocols is essential for scalable production and cost-effective pharmaceutical applications.

Pharmacokinetic studies have revealed that 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid exhibits moderate bioavailability following oral administration. The compound's ability to traverse biological membranes is influenced by its molecular weight and lipophilicity, parameters that can be fine-tuned through structural modifications. Metabolic stability assessments indicate that the ester group undergoes hydrolysis in vivo, releasing free amino acids or other bioactive derivatives that contribute to prolonged therapeutic effects. These findings underscore the importance of designing prodrugs or analogs with enhanced metabolic stability.

Emerging research also highlights the compound's potential in modulating immune responses through interaction with immune checkpoint proteins. The pyrazolo[1,5-a]pyrimidine scaffold has been associated with immunomodulatory activities in several preclinical models, suggesting its utility in treating autoimmune diseases or enhancing antitumor immunity. Combination therapies involving this compound with other immunotherapeutic agents may offer synergistic benefits by targeting multiple pathways simultaneously. Such approaches align with current trends in precision medicine, where personalized treatment strategies are tailored to individual patient profiles.

The role of computational tools in drug discovery has been instrumental in identifying novel derivatives of 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid with improved pharmacological profiles. Machine learning algorithms have been trained on large datasets of bioactive molecules to predict binding affinities and toxicity profiles accurately. These predictions guide experimental design by prioritizing promising candidates for further validation. High-throughput screening (HTS) techniques coupled with automation have accelerated the process of identifying lead compounds from libraries containing thousands of analogs.

Regulatory considerations play a critical role in advancing compounds like 5-Hydroxy-7-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-2-carboxylic acid into clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality throughout production processes. Preclinical safety studies evaluate potential adverse effects on organs such as the liver or kidneys before human testing begins. Regulatory agencies require comprehensive data packages demonstrating efficacy and safety before approving new drugs for therapeutic use.

The future direction of research on this compound includes exploring its potential applications beyond oncology. Investigating its effects on inflammatory pathways may open avenues for treating chronic inflammatory diseases such as rheumatoid arthritis or Crohn's disease. Additionally, studying its interactions with bacterial enzymes could lead to novel antimicrobial agents capable of overcoming drug resistance mechanisms prevalent today.

In conclusion, 5-Hydroxy -7-{[(prop - - - en - - - ylo xy )ca rbo ny l ]a min o } p yra z o [ - - - ] p y rim id ine - - - car bo x y l ic ac id(CAS No .2680845 -15 -0 )represents a significant advancement i n pharma ceutical ch emis try . Its unique structure ,functional gro ups ,and demonstrated bioactivity sugg est it s po tential as an e ffec tive th er ape utic ag ent . Ongoing resea rch continues t o elucidate it s mechan ism s o f action ,optimize synthetic pro cedures ,and explore new therapeutic applications . As our understanding o f m ole cular bi ology e xpands ,compounds like thi s are poised t o play a crucial role i n next-generation drug development strategies . p >